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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of butyloctylmagnesium, a versatile organometallic reagent frequently utilized
in organic synthesis and as a precursor in polymerization catalysis. Due to its pyrophoric and
reactive nature, butyloctylmagnesium is most commonly available and handled as a solution,
typically in hydrocarbon solvents such as heptane. This document consolidates available data
on its properties, safe handling procedures, and common synthetic applications, with a focus
on its role in the preparation of Ziegler-Natta catalysts. While specific physical constants for the
pure compound are largely unavailable due to its instability, this guide presents data for its
solutions and outlines key experimental methodologies.

Chemical Identity and Physical Properties

Butyloctylmagnesium is an organomagnesium compound that is often supplied as a mixture
of butyl and octyl magnesium species. It is commercially available under trade names such as
BOMAG-A, typically as a 20% solution in heptane. The exact composition can vary, which is
reflected in the different molecular formulas and weights reported.

Table 1: Chemical Identifiers for Butyloctylmagnesium
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Identifier

Value

Chemical Name

Butyloctylmagnesium

Synonyms

BOMAG-A, Magnesium, butyloctyl-

CAS Numbers

69929-18-6, 124181-30-2, 94279-45-5

Molecular Formula

Ci12H26Mg

Molecular Weight

Approximately 194.64 g/mol

Canonical SMILES

CCC[CH2-].CCCCCCC[CH2-].[Mg+2]

InChl

INChl=1S/C8H17.C4H9.Mg/c1-3-5-7-8-6-4-2;1-
3-4-2;/h1,3-8H2,2H3;1,3-4H2,2H3;/q2*-1;+2

Table 2: Physical Properties of Butyloctylmagnesium
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Property Value Notes

Not available for pure

compound. Solutions are
Appearance .

typically colorless to pale

yellow.

Melting Point Not available

Boiling Point Not available

Not available for pure
Densit compound. A 20% solution of a
ensity o )
similar compound in toluene

has a density of 0.8451 g/mL.

Soluble in hydrocarbon
Solubilit solvents such as heptane and
olubility _
toluene. Insoluble in water,

with which it reacts violently.

Solutions in hydrocarbons are

known to be highly viscous. Viscosity increases
Viscosity The viscosity of a 20.4% exponentially with

solution in heptane is concentration.

approximately 40 mPa-s.

Reactivity and Chemical Behavior

Butyloctylmagnesium is a potent nucleophile and a strong base. Its reactivity is characteristic
of Grignard-like reagents.

» Nucleophilic Reactions: It readily participates in nucleophilic addition to carbonyl compounds
(aldehydes, ketones, esters) to form alcohols and undergoes substitution reactions with

halides to create new carbon-carbon bonds.

o Base Reactions: As a strong base, it will deprotonate a wide range of acidic compounds.
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» Pyrophoric Nature: Butyloctylmagnesium is pyrophoric, meaning it can ignite
spontaneously in air. It is also highly reactive with water, releasing flammable gases. All
handling and reactions must be conducted under an inert atmosphere (e.g., nitrogen or
argon).

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and use of
butyloctylmagnesium are not readily available in public literature, likely due to the hazardous
nature of the compound and proprietary industrial processes. However, general methodologies
can be outlined based on available information.

General Synthesis of Butyloctylmagnesium

The synthesis of butyloctylmagnesium typically involves the reaction of butylmagnesium
chloride and octylmagnesium chloride in a hydrocarbon solvent like heptane. The reaction is
highly exothermic and must be performed under strict anhydrous and inert conditions, with
careful temperature control.
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Reactants

Octylmagnesium Chloride

Butylmagnesium Chloride

Reaction Conditions

Butyloctylmagnesium
in Heptane

|

Low Temperature Reaction Vessel

Inert Atmosphere (N2 or Ar)
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Butyloctylmagnesium

in Heptane

React with
2-Ethyl-1-hexanol
(0-5°C)
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Add to Ethylaluminum
Dichloride (60 °C)

ECIZ Precipitei‘

Isolate, Wash,
and Resuspend

l

React with TiCl4
(80 °C)

Ziegler-Natta

Catalyst Component
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Butyloctylmagnesium

ore Properties

High Reactivity Solubility in
(Nucleophile/Base) Hydrocarbons

rnables

Primary Applications

Ziegler-Natta Catalyst

Organic Synthesis [T
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« To cite this document: BenchChem. [Butyloctylmagnesium: A Technical Guide to its Physical
Characteristics and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15288106#butyloctylmagnesium-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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